Cas no 2138106-08-6 (3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138106-08-6
• MF: C₁₄H₂₄F₃NO
• MW: 279.341674804688
• CID: 6227432
• PubChem ID: 165872830
• Update Time: 2025-10-30

3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• EN300-1160779
• 2138106-08-6
• 3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C14H24F3NO/c1-13(2)6-3-7-18(9-13)12-8-10(19)4-5-11(12)14(15,16)17/h10-12,19H,3-9H2,1-2H3
• InChI Key： NTAVGAQJEOWPHA-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1CCCC(C)(C)C1)O)(F)F

Computed Properties

• Exact Mass: 279.18099888g/mol
• Monoisotopic Mass: 279.18099888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

Introduction to 3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138106-08-6)

3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol, commonly referred to by its CAS number CAS No. 2138106-08-6, is a complex organic compound with a unique structure that combines a piperidine ring, a trifluoromethyl group, and a hydroxyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure is characterized by a cyclohexane ring substituted with a trifluoromethyl group at the 4-position and a 3,3-dimethylpiperidinyl group at the 1-position, along with a hydroxyl group at the same position. This combination of functional groups imparts unique chemical properties that make it an interesting subject for research.

The synthesis of 3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol involves a multi-step process that typically includes nucleophilic substitution, ring formation, and oxidation reactions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of organocatalysts and transition metal catalysts to streamline the synthesis process and improve yields. These developments have not only made the compound more accessible for laboratory studies but also pave the way for its potential industrial applications.

One of the most promising areas of research involving this compound is its application in drug development. The presence of a trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. Additionally, the piperidine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. Recent studies have demonstrated that 3-(3,3-Dimethylpiperidin-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound for further optimization.

In terms of physical properties, this compound is typically isolated as a white crystalline solid with a melting point around 95°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's stability under standard conditions has been thoroughly investigated, with results indicating that it remains stable under ambient conditions but may degrade under harsh acidic or basic environments.

The structural versatility of 3-(3,3-Dimethylpiperidin-1-y)l)-4-(trifluoromethyl)cyclohexan